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Compound of Interest

Compound Name: 2-Benzofurylboronic acid

Cat. No.: B1272953 Get Quote

For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling chemical reagents. This guide provides immediate and

essential safety, operational, and disposal information for 2-Benzofurylboronic acid (CAS No.

98437-24-2), ensuring the well-being of laboratory personnel and the integrity of research.

Chemical Properties and Hazards: 2-Benzofurylboronic acid is a solid, often appearing as a

pale yellow to yellow powder.[1] It is recognized as an irritant, causing skin and serious eye

irritation, and may also cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to minimize exposure. The

following table summarizes the required PPE for handling 2-Benzofurylboronic acid.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side-shields conforming to

EN166 or ANSI Z87.1

standards.[5][6][7] A face

shield may be necessary for

splash hazards.[5]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves,

such as disposable nitrile

gloves.[5] Gloves must be

inspected before use.[7]

Prevents skin contact. It is

crucial to use proper glove

removal technique to avoid

contaminating hands.[7]

Body Protection

A flame-resistant lab coat, fully

buttoned, worn over long pants

and closed-toe shoes.[5]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required when

dust is generated or if

engineering controls are

insufficient.[5][6] For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator is recommended.

For higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[7]

Prevents inhalation of the

powdered compound, which

can irritate the respiratory

system.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational protocol is essential for safe handling.

Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[5]
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Conduct all handling of 2-Benzofurylboronic acid within a properly functioning chemical

fume hood to ensure adequate ventilation.[6][7][8]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as detailed in the table above before

handling the chemical.

Handling:

Handle the solid carefully to avoid the generation of dust.[5][7]

Use appropriate tools, such as a spatula and weighing paper, for transfers.

Keep the container tightly closed when not in use.[2][5][9]

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[5]

[7][8]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and other disposable PPE as

hazardous waste.[7]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[2]

[6][7] Seek medical attention if irritation persists.

[2][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][6][7] Seek

immediate medical attention.[6][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water.[6][7]

Never give anything by mouth to an

unconscious person.[6][7] Seek immediate

medical attention.[7]

Disposal Plan
Proper disposal of 2-Benzofurylboronic acid and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of excess or unwanted 2-Benzofurylboronic acid as hazardous

waste.[5] Do not allow the product to enter drains.[5][7] Contact a licensed professional

waste disposal service.[7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, must also be disposed of as hazardous

waste.[5]
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[10] The cleaned container

can then be disposed of in accordance with local regulations.

Spill Response Workflow
The following diagram outlines the procedural steps for responding to a spill of 2-
Benzofurylboronic acid.
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Workflow for 2-Benzofurylboronic Acid Spill Response

Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Evacuate the immediate area

Alert others in the vicinity

Assess the spill size and potential hazards

Don appropriate PPE (respirator, gloves, goggles, lab coat)

Contain the spill

Carefully sweep up the solid material, avoiding dust generation

Place spilled material into a suitable, labeled container for disposal

Clean the spill area with a suitable solvent

Collect all contaminated materials (including PPE) for hazardous waste disposal

Wash hands and exposed skin thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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